ethyl 5-methyl-2-(morpholin-4-yl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-methyl-2-morpholin-4-yl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H17N3O4S/c1-3-21-13(19)10-8(2)9-11(18)15-14(16-12(9)22-10)17-4-6-20-7-5-17/h3-7H2,1-2H3,(H,15,16,18)
• InChI Key: QDHKHIWZFWSHBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(NC2=O)N3CCOCC3)C
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol

Description

This compound is a derivative of pyrimidine, a class of compounds that have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity. It is part of a series of novel triazole-pyrimidine-based compounds that have been designed, synthesized, and characterized.

Synthesis Analysis

The synthesis of this compound involves a series of reactions, including the design and characterization of novel triazole-pyrimidine-based compounds. The synthesis process was characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. These techniques provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. These techniques provide detailed information about the chemical reactions that occur during the synthesis process.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. These techniques provide detailed information about the physical and chemical properties of the compound.

Scientific Research Applications

Synthesis and Biological Applications

Synthesis of Morpholine Derivatives : Morpholine derivatives, including compounds structurally related to ethyl 5-methyl-2-(morpholin-4-yl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate, have been synthesized through green and efficient methods. These derivatives are important due to their inhibition of tumor necrosis factor alpha and nitric oxide, indicating potential therapeutic applications in inflammation and cancer research (Lei et al., 2017).

Antimicrobial and Antibacterial Agents : Novel chromone-pyrimidine coupled derivatives have been synthesized, exhibiting significant antimicrobial and antibacterial properties. These compounds, synthesized under solvent-free conditions, highlight the merging of pharmacophores in a single molecule to enhance biological activity (Nikalje et al., 2017). Further studies have confirmed the potent antibacterial activity of these derivatives against various bacterial strains, underscoring their potential as antibacterial agents (Tiwari et al., 2018).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties . They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Biochemical Pathways

Similar compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Similar compounds have exhibited promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .